2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H17N3O2S/c1-12-7-15-14(10-25-18(15)8-13(12)2)9-19(24)23-20-22-17(11-26-20)16-5-3-4-6-21-16/h3-8,10-11H,9H2,1-2H3,(H,22,23,24)
• InChI Key: SWKHGJFYQRHQAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC=C2CC(=O)NC3=NC(=CS3)C4=CC=CC=N4
• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol

Description

2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO) that has been extensively studied for its potential applications in scientific research. TSPO is a mitochondrial protein that is involved in a wide range of biological processes, including cholesterol transport, apoptosis, and inflammation. DPA-714 has been shown to have a high affinity for TSPO and can be used as a tool to study the role of TSPO in various physiological and pathological conditions.

Mechanism of Action

2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide binds selectively to TSPO, which is expressed in high levels in activated microglia, astrocytes, and other cells involved in the immune response. TSPO is thought to play a key role in the regulation of mitochondrial function, apoptosis, and inflammation. By binding to TSPO, 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide can modulate these processes and potentially reduce inflammation and neurodegeneration.
Biochemical and Physiological Effects:
2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide has been shown to have a number of biochemical and physiological effects. In animal models, 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide has been shown to reduce neuroinflammation and oxidative stress, improve cognitive function, and reduce neuronal damage. 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide has also been shown to have anti-anxiety and anti-depressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide in lab experiments is its high selectivity for TSPO. This allows researchers to study the role of TSPO in various biological processes without the confounding effects of other proteins. However, one limitation of using 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide is that it is a synthetic compound and may not accurately reflect the effects of endogenous ligands that bind to TSPO. Additionally, the effects of 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide may vary depending on the dose and duration of treatment.

Future Directions

There are several future directions for research on 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide and TSPO. One area of research is the development of more selective ligands for TSPO that can be used to study specific isoforms of the protein. Another direction is the investigation of the role of TSPO in other biological processes, such as cancer and cardiovascular disease. Additionally, the development of TSPO-targeted therapies for neurodegenerative diseases is an area of active research.

Synthesis Methods

The synthesis of 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide involves a series of chemical reactions that start with the condensation of 5,6-dimethyl-1-benzofuran-3-carboxylic acid with 2-amino-4-chloropyridine to form the corresponding amide. The amide is then reacted with thioacetic acid to form the thioester, which is subsequently reacted with 2-bromoacetophenone to form the final product, 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide. The synthesis of 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide has been optimized to yield high purity and high yields.

Scientific Research Applications

2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide has been extensively studied for its potential applications in scientific research. One of the main areas of research is the role of TSPO in neuroinflammation and neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. 2-(5,6-dimethyl-1-benzofuran-3-yl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide has been shown to have anti-inflammatory and neuroprotective effects in animal models of these diseases, suggesting that TSPO may be a potential therapeutic target.